Cas no 955403-59-5 (3-(2,4,5-trifluorophenyl)propanal)

• Product Name: 3-(2,4,5-trifluorophenyl)propanal
• CAS No: 955403-59-5
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 832802
• PubChem ID: 53434264
• Update Time: 2025-05-26

3-(2,4,5-trifluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,4,5-trifluoro-
• 3-(2,4,5-trifluorophenyl)propanal
• SCHEMBL4837815
• 955403-59-5
• AKOS006289562
• EN300-1830045

• Inchi： 1S/C9H7F3O/c10-7-5-9(12)8(11)4-6(7)2-1-3-13/h3-5H,1-2H2
• InChI Key： QMRTXQUEFBFTIB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC=O)F)F

Computed Properties

• Exact Mass: 188.04500
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.23540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2,4,5-trifluorophenyl)propanal

Recent Advances in the Application of 3-(2,4,5-Trifluorophenyl)propanal (CAS: 955403-59-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(2,4,5-trifluorophenyl)propanal (CAS: 955403-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an up-to-date overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications. Recent studies have highlighted its role in the development of novel fluorinated pharmaceuticals, leveraging the unique properties conferred by its trifluorophenyl moiety.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-(2,4,5-trifluorophenyl)propanal as a precursor in the synthesis of potent kinase inhibitors. The compound's trifluorophenyl group was found to enhance binding affinity to target proteins, while its propanal side chain facilitated further functionalization. This study underscores the compound's utility in rational drug design, particularly in the development of targeted therapies for oncology and inflammatory diseases. The findings were supported by extensive computational modeling and in vitro assays, confirming the compound's potential as a scaffold for drug discovery.

Another notable application of 3-(2,4,5-trifluorophenyl)propanal was reported in a 2024 ACS Chemical Biology article, where it was employed in the synthesis of fluorinated analogs of natural products. The researchers utilized the compound's reactivity to introduce fluorine atoms into complex molecular frameworks, thereby improving the metabolic stability and bioavailability of the resulting derivatives. This approach has opened new avenues for the development of fluorinated therapeutics, particularly in areas such as antimicrobial and antiviral drug discovery. The study also highlighted the compound's compatibility with modern synthetic methodologies, including flow chemistry and biocatalysis.

Beyond its synthetic applications, 3-(2,4,5-trifluorophenyl)propanal has also been investigated for its direct biological effects. A recent preprint on bioRxiv revealed that the compound exhibits moderate inhibitory activity against certain enzymes involved in lipid metabolism, suggesting potential applications in metabolic disorder research. While further validation is required, these preliminary findings indicate that the compound may serve as a valuable tool for probing biochemical pathways and identifying new drug targets.

In conclusion, 3-(2,4,5-trifluorophenyl)propanal (CAS: 955403-59-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable intermediate for the synthesis of fluorinated bioactive compounds. The latest research underscores its potential in drug discovery, particularly in the development of kinase inhibitors, fluorinated natural product analogs, and metabolic modulators. Future studies are expected to further explore its applications, potentially leading to the discovery of novel therapeutics with improved efficacy and safety profiles.